Cas no 951889-06-8 (Ethyl 5-(3-ethoxyphenyl)-5-oxovalerate)

• Product Name: Ethyl 5-(3-ethoxyphenyl)-5-oxovalerate
• CAS No: 951889-06-8
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 4722352
• Update Time: 2025-07-10

Ethyl 5-(3-ethoxyphenyl)-5-oxovalerate Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-(3-ETHOXYPHENYL)-5-OXOVALERATE
• ethyl 5-(3-ethoxyphenyl)-5-oxopentanoate
• 7718c
• Ethyl 5-(3-ethoxyphenyl)-5-oxovalerate

• Inchi： 1S/C15H20O4/c1-3-18-13-8-5-7-12(11-13)14(16)9-6-10-15(17)19-4-2/h5,7-8,11H,3-4,6,9-10H2,1-2H3
• InChI Key： NGVDPCGABCRMFZ-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCC(C1C=CC=C(C=1)OCC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 288
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 5-(3-ethoxyphenyl)-5-oxovalerate

Comprehensive Overview of Ethyl 5-(3-ethoxyphenyl)-5-oxovalerate (CAS No. 951889-06-8)

Ethyl 5-(3-ethoxyphenyl)-5-oxovalerate (CAS No. 951889-06-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and fragrance synthesis. This ester derivative is characterized by its unique molecular structure, combining an ethoxy phenyl group with a 5-oxovalerate moiety. Its versatility makes it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting bioactive properties.

In recent years, the demand for Ethyl 5-(3-ethoxyphenyl)-5-oxovalerate has surged due to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a precursor for central nervous system (CNS) therapeutics and anti-inflammatory agents. The compound's ability to modulate specific biochemical pathways has made it a focal point in studies exploring novel treatments for neurodegenerative diseases, a topic highly searched in academic and medical communities.

From a synthetic chemistry perspective, CAS No. 951889-06-8 is often discussed in forums and research papers for its efficient esterification and ketone functionalization processes. These reactions are critical for producing high-purity batches, a common concern among industrial chemists and quality control professionals. The compound's stability under various conditions also makes it a reliable candidate for scalable production, aligning with the growing trend of green chemistry and sustainable manufacturing practices.

The fragrance industry has also taken note of Ethyl 5-(3-ethoxyphenyl)-5-oxovalerate, as its aromatic ethoxy phenyl component contributes to pleasant olfactory profiles. Perfumers and flavorists frequently search for compounds like this to create unique scent combinations, especially in niche markets where custom fragrance formulations are in high demand. This dual applicability in both functional and aesthetic domains underscores the compound's broad utility.

Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to characterize CAS No. 951889-06-8, ensuring compliance with regulatory standards. These methods are frequently queried by laboratory technicians and researchers aiming to validate the compound's purity and structural integrity. Additionally, the rise of AI-assisted molecular modeling has sparked interest in predicting the compound's behavior in biological systems, a hot topic in computational chemistry circles.

In summary, Ethyl 5-(3-ethoxyphenyl)-5-oxovalerate (CAS No. 951889-06-8) stands out as a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and fragrances. Its relevance to current trends like neurodegenerative disease research, sustainable synthesis, and custom fragrance development ensures its continued prominence in scientific and industrial discussions. As innovation drives demand for specialized intermediates, this compound is poised to remain a key player in advanced chemical synthesis.